2-{4-chloro-3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide

• IUPAC Name: 2-[4-chloro-3-(4-methylpiperidine-1-carbonyl)phenyl]-4,4-dimethyl-1,1-dioxo-1,2-thiazolidin-3-one
• InChI: InChI=1S/C18H23ClN2O4S/c1-12-6-8-20(9-7-12)16(22)14-10-13(4-5-15(14)19)21-17(23)18(2,3)11-26(21,24)25/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key: VIFSGEGOHGQKJK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C(C=CC(=C2)N3C(=O)C(CS3(=O)=O)(C)C)Cl
• Molecular Formula: C18H23ClN2O4S
• Molecular Weight: 398.9 g/mol

Description

This compound is part of a broad class of chemicals known for their varied applications in organic synthesis and potential biological activities. While the exact compound's applications and characteristics might not be well-documented, compounds with similar structures, such as oxazolidinones and isothiazolones, are often explored for their synthetic utility and potential as bioactive molecules.

Synthesis Analysis

Synthesis approaches for related compounds often involve reactions of oxiranes or isocyanides with carbon dioxide in the presence of diamines, leading to oxazolidinone derivatives. For instance, Saitǒ et al. (1986) explored the formation of bis(2-oxazolidinone) derivatives through reactions involving carbon dioxide and aliphatic α,ω-diamines (Saitǒ et al., 1986). These methodologies could be adapted or serve as inspiration for synthesizing the compound of interest.

Molecular Structure Analysis

Molecular structure elucidation often employs X-ray diffraction and spectral analysis. Studies like those conducted by Moser et al. (2005), which detailed the crystal structure of a complex organic molecule, provide insights into the molecular geometry, bond lengths, and angles that are crucial for understanding the physical and chemical properties of such compounds (Moser et al., 2005).

Chemical Reactions and Properties

The reactivity of similar compounds often involves cycloaddition reactions, nucleophilic substitutions, and transformations facilitated by their functional groups. For example, Jeon and Kim (2000) described reactions of a dioxane-dione derivative with alkylamines, leading to a variety of products, showcasing the compound's reactivity and potential for chemical transformations (Jeon & Kim, 2000).